Cas no 3880-99-7 (Benzoic-13C Acid)

• Product Name: Benzoic-13C Acid
• CAS No: 3880-99-7
• MF: C₇H₆O₂
• MW: 123.113996982574
• MDL: MFCD00002399
• CID: 323605
• PubChem ID: 19759
• Update Time: 2025-06-15

Benzoic-13C Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic-carboxy-13C acid
• Benzoic Acid-Alpha-13C
• (carboxy-~13~C)benzoic acid
• Benzoic acid- alpha -13C
• CS-0226416
• BENZOICACID-ALPHA-13C
• Benzoic acid-alpha-13C, 99 atom % 13C
• Benzoic-13C Acid
• A-13C
• MFCD00002399
• Benzoic acid-13C
• HY-N0216S2
• F13987
• Benzoic acid-
• Benzoic acid-(carboxy-13C)
• DTXSID80274646
• 3880-99-7
• AKOS015889526
• BENZOIC ACID (CARBOXYL-13C, 99%)

• MDL： MFCD00002399
• Inchi： 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)/i7+1
• InChI Key： WPYMKLBDIGXBTP-CDYZYAPPSA-N
• SMILES： O[13C](C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 123.040134265g/mol
• Monoisotopic Mass: 123.040134265g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 121-125 °C(lit.)
• Boiling Point: 249 °C(lit.)
• Solubility: Not determined

Benzoic-13C Acid Security Information

• WGK Germany：3
• Hazard Category Code： 22-37/38-41-42/43
• Safety Instruction： 22-26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Benzoic-13C Acid

Recent Advances in the Application of Benzoic-13C Acid (CAS: 3880-99-7) in Chemical Biology and Pharmaceutical Research

Benzoic-13C Acid (CAS: 3880-99-7), a stable isotope-labeled derivative of benzoic acid, has emerged as a critical tool in chemical biology and pharmaceutical research. This compound, enriched with the 13C isotope at the carboxyl group, is widely utilized in metabolic studies, drug development, and tracer experiments. Recent studies have highlighted its significance in advancing our understanding of metabolic pathways, pharmacokinetics, and drug metabolism, making it an indispensable reagent in modern biomedical research.

A notable application of Benzoic-13C Acid is in the field of isotope tracing, where it serves as a precursor for the synthesis of 13C-labeled compounds. Researchers have employed this compound to investigate the metabolic fate of benzoic acid in vivo, providing insights into its conversion to hippuric acid and other metabolites. These studies are crucial for understanding the detoxification pathways of aromatic compounds and their implications for human health. Furthermore, the use of Benzoic-13C Acid in nuclear magnetic resonance (NMR) spectroscopy has enabled the precise tracking of metabolic fluxes in complex biological systems.

In pharmaceutical research, Benzoic-13C Acid has been instrumental in the development of new analytical methods for drug quantification and metabolite identification. Recent publications have demonstrated its utility in liquid chromatography-mass spectrometry (LC-MS) assays, where it serves as an internal standard for the accurate measurement of benzoic acid and its derivatives in biological matrices. This application is particularly relevant in pharmacokinetic studies, where precise quantification of drug metabolites is essential for assessing drug safety and efficacy.

Another groundbreaking study has explored the use of Benzoic-13C Acid in the synthesis of 13C-labeled pharmaceuticals. By incorporating the 13C isotope into drug molecules, researchers can enhance the sensitivity and specificity of metabolic studies, enabling the detection of low-abundance metabolites and the elucidation of novel metabolic pathways. This approach has been successfully applied in the development of next-generation therapeutics, including targeted cancer drugs and antimicrobial agents.

Looking ahead, the potential applications of Benzoic-13C Acid are expected to expand further, particularly in the fields of precision medicine and personalized therapeutics. Ongoing research is investigating its role in the development of isotope-enriched biomarkers for disease diagnosis and monitoring. Additionally, advancements in synthetic chemistry and isotopic labeling techniques are likely to open new avenues for the use of this compound in drug discovery and development.

In conclusion, Benzoic-13C Acid (CAS: 3880-99-7) continues to play a pivotal role in chemical biology and pharmaceutical research. Its unique properties and versatility make it an invaluable tool for scientists seeking to unravel the complexities of metabolic processes and drug action. As research in this field progresses, the demand for high-quality, isotope-labeled compounds like Benzoic-13C Acid is anticipated to grow, further solidifying its importance in the scientific community.